Cas no 332179-32-5 (4-Chloro-2,6-dimethylbenzyl alcohol)

• Product Name: 4-Chloro-2,6-dimethylbenzyl alcohol
• CAS No: 332179-32-5
• MF: C₉H₁₁ClO
• MW: 170.636041879654
• MDL: MFCD28142605
• CID: 4764079
• Update Time: 2026-02-26

4-Chloro-2,6-dimethylbenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2,6-dimethylbenzyl alcohol
• (4-Chloro-2,6-dimethylphenyl)methanol
• 4-Chloro-2,6-dimethyl benzyl alcohol

• MDL： MFCD28142605
• Inchi： 1S/C9H11ClO/c1-6-3-8(10)4-7(2)9(6)5-11/h3-4,11H,5H2,1-2H3
• InChI Key： OOUCDDBRBDSIKN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C(CO)=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 115
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 281.8±35.0 °C at 760 mmHg
• Flash Point: 124.2±25.9 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-Chloro-2,6-dimethylbenzyl alcohol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-Chloro-2,6-dimethylbenzyl alcohol

4-Chloro-2,6-Dimethylbenzyl Alcohol: A Comprehensive Overview

4-Chloro-2,6-dimethylbenzyl alcohol (CAS No. 332179-32-5) is a versatile organic compound with significant applications in various industries. This compound, also known as chloroalkylbenzyl alcohol, has gained attention due to its unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and specialty chemicals. In this article, we will delve into the structural characteristics, synthesis methods, applications, and recent advancements associated with 4-chloro-2,6-dimethylbenzyl alcohol.

The molecular structure of 4-chloro-2,6-dimethylbenzyl alcohol consists of a benzene ring substituted with a chlorine atom at the para position and two methyl groups at the ortho positions. The hydroxymethyl group (-CH₂OH) attached to the benzene ring imparts unique reactivity and functionality to the molecule. This structure makes it an ideal candidate for various chemical transformations, including oxidation, reduction, and alkylation reactions.

Recent studies have highlighted the importance of 4-chloro-2,6-dimethylbenzyl alcohol in the synthesis of bioactive compounds. For instance, researchers have explored its role as an intermediate in the production of antifungal agents and insecticides. The compound's ability to undergo nucleophilic substitution reactions has been particularly valuable in developing novel agrochemicals with enhanced efficacy and reduced environmental impact.

In terms of synthesis, 4-chloro-2,6-dimethylbenzyl alcohol can be prepared through several routes. One common method involves the hydroxylation of 4-chloro-2,6-dimethyltoluene using catalytic hydrogenation or other oxidation techniques. Another approach involves the alkylation of chlorobenzene derivatives followed by reduction to yield the desired product. These methods have been optimized in recent years to improve yield and reduce production costs.

The applications of 4-chloro-2,6-dimethylbenzyl alcohol are diverse and expanding. In the pharmaceutical industry, it serves as an intermediate in the synthesis of various drug molecules, including antibiotics and anti-inflammatory agents. Its use in the fragrance industry is also notable, where it contributes to the formulation of perfumes and personal care products due to its pleasant odor and stability.

Recent advancements in green chemistry have further enhanced the appeal of 4-chloro-2,6-dimethylbenzyl alcohol. Researchers have developed eco-friendly synthesis methods that minimize waste and reduce energy consumption. For example, microwave-assisted synthesis has been employed to accelerate reaction rates while maintaining high product purity.

In conclusion, 4-chloro-2,6-dimethylbenzyl alcohol (CAS No. 332179-32-5) is a multifaceted compound with a wide range of applications across different industries. Its unique chemical properties and versatility make it an essential building block in modern organic synthesis. As research continues to uncover new uses and improve existing processes, this compound is poised to play an even greater role in advancing scientific and industrial endeavors.